Cas no 2361641-76-9 (N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}prop-2-enamide)

• Product Name: N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}prop-2-enamide
• CAS No: 2361641-76-9
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 5378377
• PubChem ID: 139015323
• Update Time: 2025-05-22

N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(2-Pyridinyl)spiro[3.3]hept-2-yl]methyl]-2-propenamide
• N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C16H20N2O/c1-2-14(19)18-12-16(13-6-3-4-9-17-13)10-15(11-16)7-5-8-15/h2-4,6,9H,1,5,7-8,10-12H2,(H,18,19)
• InChI Key： ONMYDOKXJBRGTJ-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=NC=CC=C2)CC2(CCC2)C1)(=O)C=C

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.6±27.0 °C(Predicted)
• pka: 14.85±0.46(Predicted)

Additional information on N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}prop-2-enamide

N-{2-(Pyridin-2-Yl)Spiro[3.3]Heptan-2-Ylmethyl}Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No 2361641-76-9, known as N-{2-(pyridin-2-yl)spiro[3.3]heptan-2-y lmethyl}prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines a pyridine ring with a heptane ring system, creating a rigid and versatile molecular framework.

Recent studies have highlighted the potential of N-{2-(pyridin-2-yl)spiro[3.3]heptan -y lmethyl}prop-2-enamide in drug design due to its ability to act as a scaffold for bioactive molecules. The spirocyclic structure provides an excellent platform for modulating pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug candidates.

In addition to its medicinal applications, this compound has shown promise in materials science as a precursor for advanced polymers and self-healing materials. The amide functionality within the molecule enables it to participate in hydrogen bonding, which is essential for creating robust and dynamic materials.

From a synthetic perspective, the preparation of N-{2-(pyridin -y lmethyl}prop -enamide involves a multi-step process that typically includes cyclization reactions and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory and industrial applications.

Recent advancements in computational chemistry have allowed for detailed modeling of the molecular interactions of this compound, providing insights into its potential as a ligand for various biological targets. These studies suggest that the compound's spirocyclic structure may enable it to bind to protein targets with high specificity and affinity.

In conclusion, N-{(pyridin -y lmethyl}prop -enamide (CAS No 769) is a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development.